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Compound of Interest

Compound Name: Methoxyammonium chloride

Cat. No.: B8796433

For Researchers, Scientists, and Drug Development Professionals

This in-depth guide provides critical safety precautions, handling guidelines, and toxicological
information for Methoxyammonium chloride (CAS No. 593-56-6). Adherence to these
protocols is essential to ensure the safety of laboratory personnel and the integrity of
experimental outcomes. This document is intended for professionals in research, development,
and manufacturing who work with this versatile chemical intermediate.

Chemical and Physical Properties

Methoxyammonium chloride, also known as O-methylhydroxylamine hydrochloride, is a
white to off-white crystalline solid.[1] It is highly soluble in water and soluble in alcohol.[1][2][3]
Due to its hygroscopic nature, it readily absorbs moisture from the air.[1][4]

Table 1: Physical and Chemical Properties of Methoxyammonium Chloride
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Property Value Source
CAS Number 593-56-6 [51[6]
Molecular Formula CHeCINO [31[5]
Molecular Weight 83.52 g/mol [5]
Appearance Wh'ite to off-white crystalline (2]
solid/powder

Melting Point 151-154 °C (decomposes) [2][7]
Boiling Point 105-110 °C [2][3]
Density 1.1 g/mLat 25 °C [2]
Solubility Soluble in water and alcohol [11[2][3]
Hygroscopicity Hygroscopic [1114]

Hazard Identification and Classification

Methoxyammonium chloride is classified as a hazardous substance and requires careful
handling. It is harmful if swallowed or in contact with skin and can cause severe skin burns and
eye damage.[4][8] It may also cause respiratory irritation and an allergic skin reaction.[8] There
IS suspicion that it may cause cancer.

Table 2: GHS Hazard Classification
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Hazard Class Category Hazard Statement
Acute Toxicity, Oral 4 H302: Harmful if swallowed
o H312: Harmful in contact with
Acute Toxicity, Dermal 4 )
skin
) ) o H314: Causes severe skin
Skin Corrosion/Irritation 1B
burns and eye damage
Serious Eye Damage/Eye 1 H318: Causes serious eye
Irritation damage
) o H317: May cause an allergic
Skin Sensitization 1 ) ]
skin reaction
) o H351: Suspected of causing
Carcinogenicity 2

cancer

Specific Target Organ Toxicity - ]
) ) H335: May cause respiratory
Single Exposure (Respiratory 3 o
o irritation
tract irritation)

Hazardous to the Aquatic ] o
) 1 H400: Very toxic to aquatic life
Environment, Acute Hazard

Source: GHS classification data compiled from multiple sources.

Toxicology

Exposure to Methoxyammonium chloride can lead to moderate to high toxicity.[1] Acute
exposure may irritate the eyes, skin, and respiratory tract, with symptoms including coughing
and shortness of breath.[1]

Table 3: Toxicological Data
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Test Species Route Value

LD50 Mouse Oral 642 mg/kg

LD50 Rabbit Dermal 1500-2000 mg/kg

LC50 Fish - 0.1mg/l-96 h
Daphnia pulex (Water

EC50 - 0.394 mg/l - 48 h
flea)

Source:[9]
Safe Handling and Storage Protocols
4.1. Engineering Controls

o Ventilation: Always handle Methoxyammonium chloride in a well-ventilated area. A
chemical fume hood is required for any procedures that may generate dust, mists, or vapors.
[1][10]

o Eye Wash Stations and Safety Showers: Ensure that eyewash stations and safety showers
are readily accessible and in close proximity to the workstation.[10]

4.2. Personal Protective Equipment (PPE)

A comprehensive PPE plan is mandatory when handling Methoxyammonium chloride.
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Handling Methoxyammonium
Chloride

Eye and Face Protection

Face shield (in addition to goggles
for splash hazards)

Chemical safety goggles

Full-coverage clothing and closed-toe shoes

NIOSH-approved respirator with appropriate
-artridges for dusts/mists if ventilation is inadequate

Click to download full resolution via product page
Caption: Personal Protective Equipment (PPE) for Methoxyammonium Chloride.
4.3. Hygiene Practices

e Wash hands thoroughly with soap and water after handling and before eating, drinking, or
smoking.[11]

e Do not eat, drink, or smoke in areas where Methoxyammonium chloride is handled or
stored.[1][11]

o Contaminated work clothing should not be allowed out of the workplace and should be
laundered separately before reuse.[11]

4.4, Storage
o Store in a cool, dry, and well-ventilated area.[1][10]
» Keep containers tightly closed to prevent moisture absorption.[1][4]

» Store away from incompatible materials such as strong bases, oxidizing agents, acid
chlorides, and acid anhydrides.[1][9]

» Store in a designated corrosives area.[1][10]
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Experimental Protocols and Procedures

5.1. General Handling Procedure

Preparation: Before handling, ensure all necessary engineering controls are functioning and
the required PPE is available and inspected. Review the Safety Data Sheet (SDS).

e Weighing and Transfer: Conduct weighing and transfer operations within a chemical fume
hood to minimize inhalation exposure. Avoid generating dust.

o Dissolution: When dissolving, slowly add Methoxyammonium chloride to the solvent to
control any exothermic reactions.

o Reaction Setup: Set up reactions in a chemical fume hood. Ensure all glassware is properly
secured.

o Post-Procedure: Clean the work area thoroughly after use. Decontaminate any spills
according to the accidental release measures.

5.2. Accidental Release Measures

In the event of a spill, follow these procedures:
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Spill of Methoxyammonium
Chloride Occurs

Evacuate non-essential personnel
and ensure adequate ventilation

:

Don appropriate PPE
(respirator, gloves, goggles, protective clothing)

Contain the spill using
inert absorbent material

Carefully collect the absorbed material
into a suitable, labeled container for disposal

Decontaminate the spill area
with a suitable cleaning agent

Dispose of waste in accordance with
local, state, and federal regulations

Click to download full resolution via product page

Caption: Spill Response Workflow for Methoxyammonium Chloride.

5.3. First Aid Measures

Immediate medical attention is required for all exposures.

© 2025 BenchChem. All rights reserved. 7/10 Tech Support


https://www.benchchem.com/product/b8796433?utm_src=pdf-body-img
https://www.benchchem.com/product/b8796433?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8796433?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids.[1] Remove contact lenses if present and
easy to do.[10] Seek immediate medical attention.

o Skin Contact: Immediately flush skin with plenty of water for at least 15 minutes while
removing contaminated clothing and shoes.[1] Seek immediate medical attention.

 Inhalation: Remove from exposure to fresh air immediately. If not breathing, give artificial
respiration. If breathing is difficult, give oxygen.[1] Seek immediate medical attention.

 Ingestion: Do NOT induce vomiting.[1] Rinse mouth with water.[10] Never give anything by
mouth to an unconscious person. Seek immediate medical attention.

Stability and Reactivity
e Chemical Stability: Stable under recommended storage conditions.[9] It is, however,
hygroscopic.[1]

» Conditions to Avoid: Exposure to moist air or water, heat, flames, and ignition sources.[1][9]

e Incompatible Materials: Strong bases, acid chlorides, acid anhydrides, and oxidizing agents.

[1]°]

e Hazardous Decomposition Products: When heated to decomposition, it may emit toxic fumes
of hydrogen chloride, nitrogen oxides, carbon monoxide, and carbon dioxide.[1][9]

Disposal Considerations

Dispose of Methoxyammonium chloride and its containers in accordance with all applicable
local, state, and federal regulations. Do not allow it to enter drains or waterways.[8] Offer
surplus and non-recyclable solutions to a licensed disposal company.[8]

Application in Drug Development and Research

Methoxyammonium chloride is a key reagent in organic synthesis, particularly for the
formation of oximes from aldehydes and ketones.[2][5] This reactivity is crucial in the synthesis
of various pharmaceutical compounds and agrochemicals.[5][12] It also serves as an
intermediate in the production of certain cephalosporin antibiotics.[2][12] In research, it has
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been investigated for its potential as a chemotherapeutic adjuvant due to its ability to inhibit
base excision repair (BER) in DNA.[7][12]

This guide is intended to provide comprehensive safety and handling information. Always
consult the specific Safety Data Sheet (SDS) for the most detailed and up-to-date information
before working with Methoxyammonium chloride.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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